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Compound of Interest

2,5-dichloro-N-methylaniline
Compound Name:
hydrochloride

Cat. No.: B1421641

An In-Depth Technical Guide to the Physicochemical Properties of 2,5-dichloro-N-
methylaniline Hydrochloride

Introduction

2,5-dichloro-N-methylaniline hydrochloride is a halogenated aromatic amine of significant
interest to the scientific community, particularly those in pharmaceutical research and organic
synthesis. Its structural framework, featuring a dichlorinated aniline core, makes it a valuable
intermediate and building block.[1] This compound serves as a key reagent in various research
applications, including proteomics, and as a precursor for the synthesis of complex
agrochemicals and active pharmaceutical ingredients (APIs).[1] Notably, it is classified among
"Protein Degrader Building Blocks," highlighting its relevance in cutting-edge therapeutic
development.[2]

This guide provides a comprehensive analysis of the core physicochemical properties of 2,5-
dichloro-N-methylaniline hydrochloride. Moving beyond a simple recitation of data, we delve
into the causality behind its chemical behavior, offering field-proven methodologies for its
characterization. This document is designed to equip researchers, scientists, and drug
development professionals with the authoritative knowledge required for its effective handling,
analysis, and application.

Chemical Identity and Molecular Structure
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A precise understanding of a compound's structure is the foundation for interpreting its
chemical behavior and reactivity.

Systematic Name: N-methyl-2,5-dichloroaniline hydrochloride[1] CAS Number: 1193389-58-
O[1]12][3] Molecular Formula: C7HsCIsN[1][2] Molecular Weight: 212.50 g/mol [1][2]

The molecule's architecture is composed of three key features:

» A Dichlorinated Benzene Ring: Chlorine atoms at the 2- and 5-positions significantly
influence the molecule's electronics, lipophilicity, and metabolic stability.

e An N-methylaniline Core: This functional group is the primary site of basicity and a handle for
further synthetic transformations.

e A Hydrochloride Salt: The formation of the hydrochloride salt from the basic amine is a
critical modification that dramatically enhances the compound's solubility in aqueous and
polar media, a vital characteristic for many biological and pharmaceutical applications.[1]
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Sample Preparation HPLC Pump
(Dissolve in Mobile Phase A) (Gradient Elution)

Mobile Phase

Autosampler Injection
(10 pL)

C18 Reverse-Phase Column
(e.g., 4.6 x 150 mm, 5 pum)

UV Detector

(A =254 nm)

Data Acquisition & Analysis
(Chromatogram)

Solvent (CCls)
Reflux
[2,5-dich|oro-N-methyIaniIine] [+ HCI (gas or solution)]

2,5-dichloro-N-methylaniline
hydrochloride

o + Chlorinating Agent
N-Methylaniline [ (.g. Ch) ]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1421641?utm_src=pdf-body-img
https://www.benchchem.com/product/b1421641?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Buy 2,5-dichloro-N-methylaniline hydrochloride | 1193389-58-0 [smolecule.com]

2. calpaclab.com [calpaclab.com]

3. 2abiotech.net [2abiotech.net]

 To cite this document: BenchChem. [physicochemical properties of 2,5-dichloro-N-
methylaniline hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421641#physicochemical-properties-of-2-5-
dichloro-n-methylaniline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.smolecule.com/products/s863357
https://www.calpaclab.com/2-5-dichloro-n-methylaniline-hcl-min-98-5-grams/ala-d180014-5g
https://www.2abiotech.net/show_product.html?pro_id=112013
https://www.benchchem.com/product/b1421641#physicochemical-properties-of-2-5-dichloro-n-methylaniline-hydrochloride
https://www.benchchem.com/product/b1421641#physicochemical-properties-of-2-5-dichloro-n-methylaniline-hydrochloride
https://www.benchchem.com/product/b1421641#physicochemical-properties-of-2-5-dichloro-n-methylaniline-hydrochloride
https://www.benchchem.com/product/b1421641#physicochemical-properties-of-2-5-dichloro-n-methylaniline-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1421641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

